Cas no 91456-94-9 (N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1))
91456-94-9 structure
Product Name:N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
CAS No:91456-94-9
MF:C18H41NO3
MW:319.523046255112
CID:2813945
PubChem ID:71328216
Update Time:2025-04-21
N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Chemical and Physical Properties
Names and Identifiers
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- tetra-n-butylammonium-acetat-hydrat
- DTXSID30757191
- DTXCID90707935
- 91456-94-9
- N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
-
- Inchi: 1S/C16H36N.C2H4O2.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2(3)4;/h5-16H2,1-4H3;1H3,(H,3,4);1H2/q+1;;/p-1
- InChI Key: AOLQSMHROKSHOT-UHFFFAOYSA-M
- SMILES: [O-]C(C)=O.O.[N+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 319.30864417Da
- Monoisotopic Mass: 319.30864417Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 142
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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